Cas no 34322-06-0 (Butanethioic acid,3-methyl-, S-(1-methylethyl) ester)

Butanethioic acid,3-methyl-, S-(1-methylethyl) ester structure
34322-06-0 structure
Product Name:Butanethioic acid,3-methyl-, S-(1-methylethyl) ester
CAS No:34322-06-0
MF:C8H16OS
MW:160.277041435242
CID:306613
Update Time:2026-05-14

Butanethioic acid,3-methyl-, S-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Butanethioic acid,3-methyl-, S-(1-methylethyl) ester
    • 2-PROPYL 3-METHYLBUTANETHIOATE
    • S-isopropyl 3-methylthiobutyrate
    • S-propan-2-yl 3-methylbutanethioate
    • 3-Methylthiobutyric acid,S-isopropyl ester
    • EINECS 251-936-3
    • S-Isopropyl 3-methylbutanethioate
    • Inchi: InChI=1S/C8H16OS/c1-6(2)5-8(9)10-7(3)4/h6-7H,5H2,1-4H3
    • InChI Key: KMXYCSRBFGUVHW-UHFFFAOYSA-N
    • SMILES: CC(C)CC(=O)SC(C)C

Computed Properties

  • Exact Mass: 160.09200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 42.37000
  • LogP: 2.70070

Butanethioic acid,3-methyl-, S-(1-methylethyl) ester Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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